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Abu Dhabi, UAE — Silal, Abu Dhabi's leading food and agriculture company, is at the forefront
of developing and implementing innovative solutions to address the unique challenges of
desert agriculture. Through its strategic initiatives and the establishment of the state-of-the-art
"Innovation Oasis" research and development center in Al Ain, Silal is pioneering
advancements in water efficiency, soil health, crop genetics, and controlled-environment
agriculture.[1][2] This technical guide provides an in-depth overview of Silal's current research
projects for an audience of researchers, scientists, and drug development professionals.

Core Research Areas

Silal's research is concentrated on four primary challenges: high temperatures, lack of fresh
water, poor soil quality, and high energy consumption.[3] The "Innovation Oasis," a 300,000-
square-meter facility, serves as a central hub for these research endeavors, housing advanced
laboratories and providing a collaborative ecosystem for academic institutions, research
organizations, and technology startups.[1][2]

Key Research Projects and Collaborations

Silal has forged several key partnerships to accelerate its research and development activities.
These collaborations bring together global expertise to tackle the specific agricultural
challenges of the UAE.
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Water Management and Desalination

A critical focus of Silal's research is the development of sustainable water resources for
agriculture.

o Solar-Powered Desalination: In partnership with Desolenator, Silal is developing a novel
desalination method that utilizes solar and thermal energy.[3] This clean-energy approach
aims to provide a sustainable source of fresh water for agricultural use.

o Saltwater Greenhouse Cooling: A pioneering project with iyris involves the use of saltwater to
cool greenhouses.[3] This technology is being deployed in a large-scale project in Al Ain and
is projected to significantly reduce freshwater consumption.

Soil and Crop Improvement

Enhancing soil fertility and developing resilient crop varieties are central to Silal's strategy.

o Data-Driven Soil and Water Analysis: Silal has partnered with RNZ to provide farmers with
detailed analyses of their soil and water.[3] This data-backed approach allows for customized
fertilizer recommendations to optimize crop yields.

o Development of Climate-Resilient Seeds: The Innovation Oasis is equipped with a variety
improvement lab and a plant growth chamber with phenotyping facilities to develop new
seed varieties adapted to the arid climate of the UAE.[1][2] A joint venture with Limagrain
Vegetable Seeds will focus on developing vegetable seeds specifically for desert climates.[4]

Controlled-Environment Agriculture (CEA)

Silal is making significant investments in advanced CEA technologies to boost local food
production year-round.

o Large-Scale Indoor Berry Farming: In collaboration with iyris, a 50,000-square-meter indoor
farm is being established in Al Ain Industrial City for the cultivation of premium berries.[5][6]

[7]

» High-Value Crop Cultivation: A 100,000-square-meter facility is being developed to grow
high-value crops using cutting-edge CEA methods designed to minimize water and energy
consumption while maximizing yields.[5][6][7]
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AgTech and Smart Farming

The integration of technology is key to improving the efficiency and sustainability of farming
practices.

e |oT for Farm Monitoring: Silal is investing in Internet of Things (I0T) sensors to provide
farmers with 24/7 monitoring and analysis of their farms.[3]

o Knowledge Transfer and Training: Silal is committed to transferring knowledge of desert
farming technologies and best practices to local farmers through various programs.[8] An
investment of AED 200 million is being used to upgrade 80 local farms with new greenhouse
facilities equipped with smart irrigation and crop monitoring systems.[9]

Suantitative Data S
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Experimental Protocols and Methodologies
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While detailed proprietary experimental protocols are not publicly available, the following
outlines the likely technical approaches based on the project descriptions.

RNZ Soil and Water Analysis Protocol

o Sample Collection: Agricultural engineers collect soil and water samples from partner farms.

o Laboratory Analysis: Samples are analyzed in the soil and water lab at the Innovation Oasis.
Key parameters likely include pH, salinity, nutrient levels (N, P, K, and micronutrients), and
water quality.

o Data Interpretation: Analysts from Silal and RNZ interpret the lab results in the context of the
specific crops being grown.

o Recommendation Report: A technical recommendation report is generated for each farmer,
providing a customized fertilizer and soil management plan.

o Implementation Support: Silal's agricultural engineers assist farmers in implementing the
recommended practices to maximize productivity.

iyris Saltwater Greenhouse Cooling System

The system likely operates on a closed-loop principle where saltwater is used as a cooling
agent.

o Water Intake: Saltwater is drawn into the greenhouse's cooling system.

o Heat Exchange: The saltwater flows through a heat exchanger, absorbing heat from the
greenhouse environment.

e Cooling and Dehumidification: The cooled and dehumidified air is circulated throughout the
greenhouse, creating an optimal growing environment.

o Water Recirculation: The saltwater is then likely cooled in an external unit before being
recirculated through the system, minimizing water discharge.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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